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Guanidinoacetic-13C2 Acid (GAA-13C2) is a stable, isotopically labeled form of
guanidinoacetic acid, a naturally occurring amino acid derivative.[1][2][3][4] In biological
systems, GAA is the direct endogenous precursor to creatine, a molecule vital for cellular
energy metabolism, particularly in muscle and brain tissue.[4][5][6] The incorporation of two
Carbon-13 isotopes into the glycine backbone makes GAA-13C2 an invaluable tool for
researchers. It serves as a tracer in metabolic studies, allowing for the precise quantification of
creatine synthesis, turnover, and overall energy dynamics using mass spectrometry-based
methods.[7][8] Its primary applications are in clinical and biomedical research, especially as a
diagnostic marker for conditions affecting renal function and in studies of metabolic pathways.

[1I[21[3]19]

While isotopically labeled compounds share the same fundamental chemical reactivity and
hazards as their unlabeled counterparts, their high cost and specific use in sensitive analytical
experiments demand meticulous handling to ensure both personnel safety and experimental
integrity. This guide provides a comprehensive overview of the safety protocols, handling
procedures, and emergency responses necessary for working with Guanidinoacetic-13C2
Acid in a research environment.
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Physicochemical Properties

Property Value Source(s)

N-(Aminoiminomethyl)-glycine-

Chemical Name 13C2 [1][2]

CAS Number 634616-40-3 [1][2][3][10]
Molecular Formula (13C)2H7N302 [1][3][10]
Molecular Weight 119.09 g/mol [11[3][10]
Appearance White to beige solid/powder [2][11]
Purity Typically >95% [3]

Melting Point >250° C (decomposes) [10]
Storage Temperature Refrigerate (+2°C to +8°C) [21[31[7]

Biochemical Pathway: Creatine Synthesis

Guanidinoacetic-13C2 Acid follows the same metabolic path as endogenous GAA, where it is
methylated to form creatine. This process is fundamental to its application as a metabolic
tracer.
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Biosynthesis pathway from Glycine to Creatine via GAA.
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Hazard Identification and Toxicological Profile

Safety data for isotopically labeled compounds are often limited. Therefore, the hazard profile is
based on the more extensively studied unlabeled parent compound, Guanidinoacetic Acid
(CAS 352-97-6). The isotopic substitution does not alter the chemical's hazardous properties.

GHS Classification

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

. L H319: Causes serious eye
Serious Eye Damage/Irritation Category 2

irritation
Specific Target Organ Toxicity Category 3 (Respiratory H335: May cause respiratory
(Single Exposure) System) irritation

(Classification based on data for Guanidinoacetic Acid, CAS 352-97-6)[11][12][13]

Toxicological Summary

The acute toxicity of guanidinoacetic acid is considered low.[6] The primary hazards are related
to direct contact, causing irritation to the skin, eyes, and respiratory tract upon inhalation of
dust.[11][12][13]

o Key Mechanistic Insight: In animal and human studies, high exogenous doses of GAA have
been shown to increase circulating levels of homocysteine.[4][6][14] This is not considered a
direct toxic effect but rather a metabolic consequence of the high demand for methyl groups
(from S-adenosylmethionine, or SAM) required to convert GAA to creatine.[4][14] This insight
is crucial for researchers designing long-term or high-dose in vivo studies, as elevated
homocysteine is a known risk factor for various health issues. However, for typical in vitro
and tracer applications, this metabolic effect is of minimal concern for handler safety.

e Mutagenicity and Carcinogenicity: There is no data available to suggest that guanidinoacetic
acid has mutagenic or carcinogenic properties.[13]
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Safe Handling and Personal Protective Equipment
(PPE)

A proactive approach to safety through proper engineering controls and consistent use of PPE
is paramount.

Engineering Controls

¢ Ventilation: Always handle Guanidinoacetic-13C2 Acid powder in a well-ventilated area.[12]
[15] For weighing and preparing stock solutions, a certified chemical fume hood or a powder
containment balance enclosure is strongly recommended to minimize inhalation of airborne
dust.[15]

Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear chemical safety goggles conforming to EU EN166 or US
NIOSH standards.[12][13] A face shield should be used if there is a significant risk of
splashing or dust generation.

o Skin Protection: Wear nitrile or latex gloves. A standard laboratory coat is required. For
handling larger quantities, consider wearing impervious clothing to prevent skin exposure.
[11][12][13]

» Respiratory Protection: Under normal laboratory use with adequate engineering controls
(e.g., fume hood), respiratory protection is not typically required.[13] If handling large
quantities or if dust cannot be controlled, a NIOSH-approved respirator with a particulate
filter (e.g., N95) is necessary.[12]

Protocol: Safe Weighing and Solution Preparation

o Preparation: Don all required PPE (lab coat, gloves, safety goggles). Ensure the chemical
fume hood or ventilated enclosure is operational.

o Staging: Place a calibrated analytical balance, weigh paper/boat, spatula, the sealed
container of GAA-13C2, and a labeled vessel for the final solution inside the enclosure.
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Equilibration: Allow the GAA-13C2 container to equilibrate to room temperature before
opening to prevent condensation of moisture on the cold powder.

Weighing: Carefully open the container. Using a clean spatula, transfer the desired amount
of powder to the weigh paper. Avoid any actions that could generate dust. Close the primary
container immediately after dispensing.

Solubilization: Transfer the weighed powder into the final labeled vessel. Add the desired
solvent slowly to avoid splashing. If necessary, cap and vortex or sonicate to fully dissolve.

Cleanup: Carefully wipe down the spatula and balance with a damp cloth or towel to collect
any residual powder. Dispose of the weigh paper and cleaning materials as chemical waste.

Final Steps: Wash hands thoroughly with soap and water after removing gloves.[13][15]
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Start: Prepare to Handle GAA-13C2
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Workflow for safely handling solid Guanidinoacetic-13C2 Acid.

Storage and Stability
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Proper storage is essential for maintaining the chemical integrity and purity of this expensive
research material.

Storage Conditions

o Temperature: Store refrigerated at +2°C to +8°C.[2][3][7]
» Atmosphere: Keep the container tightly closed in a dry, well-ventilated place.[11][12][15]

 Light: Protect from light to prevent potential degradation over long-term storage.[7]

Chemical Stability and Incompatibilities

o Stability: The compound is stable under recommended storage conditions.[11][13][15]
e Incompatible Materials: Avoid contact with strong oxidizing agents.[11][13][15]

o Hazardous Decomposition: When exposed to high heat or fire, it may decompose to produce
toxic fumes, including carbon monoxide (CO), carbon dioxide (CO3z), and nitrogen oxides
(NOX).[11][13][15]

Parameter Recommended Condition Rationale

Slows potential degradation,

Temperature +2°C to +8°C .
ensures long-term stability.
) ] o ) Prevents contamination and
Container Tightly sealed, original vial ] ]
moisture absorption.
Light Store in the dark (e.g., ina Prevents potential light-
g . .
box) induced degradation.
) Designated chemical Segregates from incompatible
Location ] ]
refrigerator materials and foodstuffs.

Emergency Procedures

Rapid and correct response to an exposure or spill is critical.

© 2026 BenchChem. All rights reserved. 8/14 Tech Support


https://wap.guidechem.com/encyclopedia/guanidinoacetic-13c2-acid-dic588326.html
https://www.lgcstandards.com/FR/en/Guanidinoacetic-13C2-Acid/p/TRC-G821252
https://isotope.com/synthetic-intermediates/guanidinoacetic-acid-1-2-13c2-15n-cnlm-8300
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL16281~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2012:37:10~~Guanidineacetic%20acid~~
https://www.echemi.com/sds/guanidineaceticacid-pid_Seven22957.html
https://www.spectrumchemical.com/media/sds/G3327_AGHS.pdf
https://isotope.com/synthetic-intermediates/guanidinoacetic-acid-1-2-13c2-15n-cnlm-8300
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL16281~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2012:37:10~~Guanidineacetic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AAL1628114&productDescription=GUANIDINEACETIC+ACID+99%2B%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/G3327_AGHS.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL16281~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2012:37:10~~Guanidineacetic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AAL1628114&productDescription=GUANIDINEACETIC+ACID+99%2B%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/G3327_AGHS.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL16281~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2012:37:10~~Guanidineacetic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AAL1628114&productDescription=GUANIDINEACETIC+ACID+99%2B%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/G3327_AGHS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563290?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

First Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[11][12][13]

Skin Contact: Remove all contaminated clothing. Wash skin immediately with plenty of soap
and water. If irritation develops or persists, seek medical attention.[11][12][13]

Inhalation: Move the affected person to fresh air and keep them in a position comfortable for
breathing. If the person feels unwell or has difficulty breathing, seek medical attention.[11]
[12][13]

Ingestion: Do not induce vomiting. Rinse mouth thoroughly with water. Never give anything
by mouth to an unconscious person. Seek medical attention.[12][13]

Accidental Release | Spill Response

Evacuate & Secure: Immediately alert others in the area. Evacuate non-essential personnel.
Remove all sources of ignition.[15]

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.
Contain: Wearing appropriate PPE, prevent the powder from spreading.

Clean-up: For a small dry spill, carefully sweep or vacuum the material into a suitable,
labeled container for disposal. Avoid generating dust. Use a wet paper towel to wipe the area
clean.

Disposal: Place all contaminated materials (including PPE) into a sealed container for
hazardous waste disposal.
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Step-by-step workflow for responding to a solid chemical spill.

Fire-Fighting Measures
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o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide (CO2).[12][15]

o Specific Hazards: Fine dust dispersed in air in sufficient concentrations may form an
explosive mixture with an ignition source.[15]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[12][15]

Disposal Considerations

All waste materials must be handled as hazardous chemical waste.

e Unused Product and Contaminated Materials: Collect unused product and any materials
used for cleanup (e.g., paper towels, gloves) in a sealed, properly labeled hazardous waste
container.

* Regulatory Compliance: Dispose of all waste in accordance with federal, state, and local
environmental regulations. Do not empty into drains.[11][12][16] Contact your institution's
Environmental Health and Safety (EHS) department for specific guidance.

Conclusion

Guanidinoacetic-13C2 Acid is a powerful research tool with a well-defined, manageable
hazard profile. Its primary risks are associated with irritation from direct physical contact. By
adhering to the principles of good laboratory practice—utilizing proper engineering controls,
consistently wearing appropriate PPE, and following established protocols for handling,
storage, and disposal—researchers can ensure both their personal safety and the integrity of
their experimental outcomes. A thorough understanding of the compound's properties and a
prepared response to potential emergencies are the cornerstones of responsible scientific
investigation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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